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Compound of Interest

Compound Name: Cyclomusalenone

Cat. No.: B1157566 Get Quote

Disclaimer: The following disposal procedures are for Cyclohexanone. Information regarding a

compound named "Cyclomusalenone" was not readily available. It is presumed that this may

be a typographical error for Cyclohexanone. Researchers must verify the identity of their

chemical waste before proceeding with any disposal protocol.

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals

handling Cyclohexanone, a comprehensive understanding of its properties and the associated

disposal protocols is essential. This guide provides a step-by-step approach to safely manage

and dispose of Cyclohexanone waste, ensuring compliance and minimizing risks.

Understanding Cyclohexanone: Properties and
Hazards
Cyclohexanone is a colorless to pale yellow oily liquid with a distinct peppermint or acetone-like

odor.[1][2][3] It is a flammable liquid and is harmful if swallowed, inhaled, or in contact with skin.

[4][5] Cyclohexanone can also cause serious eye damage and skin irritation.[4][5] Due to its

hazardous nature, specific procedures must be followed for its disposal.
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Property Value

CAS Number 108-94-1[1]

Molecular Formula C6H10O[1][2]

Molar Mass 98.15 g/mol [1][2]

Boiling Point 155.6 °C (312.1 °F)[1][2]

Flash Point 43 °C (111 °F) (closed cup)[4]

Solubility in Water 8.6 g/100 mL (20 °C)[1]

Density 0.9478 g/mL[1]

Vapor Pressure 5 mmHg (20 °C)[1]

Personal Protective Equipment (PPE)
Before handling Cyclohexanone waste, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE) to prevent exposure.

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or goggles. A face shield may also

be necessary.

Skin and Body Protection: Wear a lab coat, and consider additional protective clothing if

there is a risk of splashing.

Respiratory Protection: Use only in a well-ventilated area.[4] If inhalation risk is high, a

respirator may be required.

Step-by-Step Disposal Procedure
The disposal of Cyclohexanone must be conducted in accordance with local, state, and federal

regulations. The following is a general guideline for its proper disposal:

Segregation of Waste:
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Do not mix Cyclohexanone waste with other incompatible waste streams.

Collect waste Cyclohexanone in a designated, properly labeled, and sealed container. The

container should be made of a material compatible with Cyclohexanone.

Labeling:

Clearly label the waste container with "Hazardous Waste," "Cyclohexanone," and the

associated hazard symbols (e.g., flammable liquid, harmful/toxic).

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition such as heat, sparks, and open flames.[4][6]

Ensure the container is tightly closed to prevent the release of vapors.[4]

Disposal:

Cyclohexanone waste must be disposed of through a licensed hazardous waste disposal

company.

Do not dispose of Cyclohexanone down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal. They will provide specific instructions based on your location's

regulations.

Experimental Workflow: Cyclohexanone Waste
Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Cyclohexanone waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.rcilabscan.com/wp-content/uploads/2019/11/Cyclohexanone-E-DCC-010421.pdf
https://www.fishersci.com/store/msds?partNumber=AC406090010&productDescription=CYCLOHEXANONE+ACS+REAGE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.rcilabscan.com/wp-content/uploads/2019/11/Cyclohexanone-E-DCC-010421.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Collection & Storage

Final Disposal

Identify Cyclohexanone Waste

Don Appropriate PPE

Segregate from Incompatible Waste

Use Designated, Labeled Container

Store in Cool, Ventilated Area Away from Ignition Sources

Contact Environmental Health & Safety (EHS)

Arrange for Professional Disposal

Disposal Complete

Click to download full resolution via product page

Cyclohexanone Waste Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1157566?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Cyclohexanone waste, protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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